2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol

• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol
• IUPAC Name: 2-bromo-6-[(5-ethyl-2-hydroxyphenyl)iminomethyl]-3,4-dimethylphenol
• InChI: InChI=1S/C17H18BrNO2/c1-4-12-5-6-15(20)14(8-12)19-9-13-7-10(2)11(3)16(18)17(13)21/h5-9,20-21H,4H2,1-3H3
• InChI Key: VPAJSFYLJLGEGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)O)N=CC2=C(C(=C(C(=C2)C)C)Br)O

Description

2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol is an organic compound that belongs to the class of Schiff bases. Schiff bases are compounds typically formed by the condensation of an amine with an aldehyde or ketone. This particular compound is characterized by the presence of a bromine atom, a hydroxyphenyl group, and an imino group, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol can be achieved through the condensation reaction between 2-bromo-3,4-dimethylphenol and 5-ethyl-2-hydroxybenzaldehyde. The reaction is typically carried out in an ethanol solution under reflux conditions. The mixture is heated to boiling, and the reaction is allowed to proceed for several hours to ensure complete formation of the Schiff base .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve large-scale synthesis using similar reaction conditions as described above. The process would be optimized for yield and purity, potentially involving continuous flow reactors and automated systems to handle the reagents and reaction conditions efficiently.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol undergoes various types of chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The imino group can be reduced to form amines.

Substitution: The bromine atom can be substituted with other nucleophiles through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in the presence of a suitable base.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Corresponding amines.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol has several applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of advanced materials and as an intermediate in organic synthesis

Mechanism of Action

The mechanism of action of 2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol involves its interaction with various molecular targets. The imino group can form coordination complexes with metal ions, influencing the activity of metalloenzymes. The phenolic hydroxyl group can participate in hydrogen bonding and redox reactions, affecting cellular processes. The bromine atom can undergo substitution reactions, leading to the formation of bioactive derivatives .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-4-(2-chlorobenzyl)-6-{(E)-[(5-chloro-2-hydroxyphenyl)imino]methyl}phenol
• 2-{(E)-[2-hydroxyphenyl)imino]methyl}phenol
• 3-bromo-6-methoxy-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Uniqueness

2-Bromo-6-[(E)-[(5-ethyl-2-hydroxyphenyl)imino]methyl]-3,4-dimethylphenol is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and potential biological activity. The presence of both bromine and imino groups allows for diverse chemical modifications, making it a valuable compound in synthetic chemistry and material science.